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Compound of Interest

4-Butyl-2-
Compound Name:
thiophenecarboxaldehyde

CAS No.: 163461-01-6

Cat. No.: B12696121

Get Quote

\ J

CAS: 163461-01-6 | Formula: CoH120S | MW: 168.26 g/mol [1][2]

Chemical Architecture & Significance

4-Butyl-2-thiophenecarboxaldehyde is a functionalized heteroaromatic intermediate. Unlike
its isomer, 3-butyl-2-thiophenecarboxaldehyde, the 4-butyl variant positions the alkyl chain
meta to the sulfur and para to the aldehyde functionality (in a 2,4-substitution pattern).

This structural distinction is critical in two fields:

o Organic Electronics: In the synthesis of polythiophenes (e.g., P3BT derivatives), the 4-butyl
position reduces steric clash during polymerization compared to the 3-position, potentially
influencing regioregularity and bandgap properties.

» Medicinal Chemistry: The butyl chain adds significant lipophilicity (LogP ~3.3), enhancing
membrane permeability for drug candidates targeting kinases or inflammatory pathways
where the thiophene ring acts as a bioisostere for benzene.
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Physicochemical Profile

Property Value | Description Note

Darkens upon oxidation/light

Appearance Pale yellow to amber liquid
exposure.
N ) Extrapolated from lower
Boiling Point ~110-115 °C @ 10 mmHg
homologs.
Density 1.08 g/mL (approx)
Solubility DCM, THF, Toluene, Ethanol Immiscible in water.
- Air-sensitive (Aldehyde —
Stability Store under N2 at 2-8°C.

Acid)

Synthesis Strategies: The Regioselectivity
Challenge

Synthesizing the 4-butyl isomer specifically requires overcoming the natural electronic directing
effects of the thiophene ring.

Method A: The High-Purity Route (Suzuki Coupling)

Direct formylation of 3-butylthiophene typically yields the 3-butyl-2-aldehyde isomer due to
electronic activation at C2. To guarantee the 4-butyl structure, a cross-coupling approach using
a pre-functionalized scaffold is recommended.

Protocol:

Precursor: 4-Bromo-2-thiophenecarboxaldehyde (commercially available or synthesized via
selective bromination).

Reagents: Butylboronic acid, Pd(dppf)Clz (catalyst), K2COs (base).

Solvent: Toluene/Water biphasic system.

Conditions: Reflux (90-100°C) for 12—24 hours under Argon.
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Why this works: The aldehyde position is fixed at C2, and the bromine at C4 is specifically
replaced by the butyl group, eliminating isomer separation issues.

Method B: Vilsmeier-Haack Formylation (Industrial
Scale)

For bulk production where isomer separation (distillation) is feasible.
Reaction:

 Critical Process Parameter (CPP): The C2 position (adjacent to S) is more reactive. To favor
the C5 position (which leads to the 4-butyl product), steric bulk is used, but yields of the 4-
isomer are typically lower (minor product) without blocking groups.

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow for selecting a synthesis route based on purity
requirements.
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Figure 1: Decision matrix for synthesis routes. Route A is recommended for pharmaceutical
applications to avoid isomeric impurities.

Reactivity & Derivatization

The C2-aldehyde is a "chemical handle" that allows the 4-butylthiophene core to be integrated
into complex systems.

Knoevenagel Condensation (Optoelectronics)

Used to extend conjugation for organic solar cells or dyes.
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e Reaction: Aldehyde + Active Methylene (e.g., Malononitrile) - Vinyl Thiophene.
» Conditions: Piperidine (cat.), Ethanol, Reflux.

o Outcome: Creates an electron-deficient vinyl group, pushing absorption into the red/NIR
spectrum.

Reductive Amination (Pharma)

Used to attach amine-bearing pharmacophores.
o Reaction: Aldehyde + Primary Amine + NaBH(OAC)s.
e Mechanism: Formation of imine intermediate followed by selective reduction.

 Utility: Common in generating kinase inhibitor libraries.

Oxidation (Building Block)

e Product: 4-Butyl-2-thiophenecarboxylic acid.
¢ Reagent: NaClO:z (Pinnick oxidation) or KMnOa.

« Utility: Precursor for amide coupling.

Visualization: Derivatization Tree
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Figure 2: Functional divergence. The aldehyde group enables access to four distinct classes of
functional materials.

Experimental Protocol: Schiff Base Formation

A self-validating protocol for synthesizing antimicrobial ligands.

Objective: Condensation of 4-butyl-2-thiophenecarboxaldehyde with 4-aminophenol.

Preparation: Dissolve 1.0 eq of 4-butyl-2-thiophenecarboxaldehyde in anhydrous Ethanol
(0.5 M concentration).

Addition: Add 1.0 eq of 4-aminophenol.

Catalysis: Add 2—3 drops of Glacial Acetic Acid (catalyst).

Reaction: Reflux at 80°C for 4—6 hours.

o Validation Check: Monitor via TLC (Silica, 20% EtOAc/Hexane). Disappearance of the
aldehyde spot (Rf ~0.6) and appearance of a fluorescent imine spot indicates completion.
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« |solation: Cool to 0°C. The Schiff base often precipitates. If not, remove solvent in vacuo and
recrystallize from EtOH/Water.

e Characterization:

o IR: Look for disappearance of C=0 stretch (1660 cm~1) and appearance of C=N stretch
(1610-1630 cm™1).

o 1H NMR: Azomethine proton (-CH=N-) typically appears as a singlet at 8.2—8.6 ppm.

Handling & Safety (HSE)

e Hazards: Causes skin irritation (H315), serious eye irritation (H319).[3]

e Odor: Like all thiophenes, it possesses a strong, sulfurous stench. All work must be
performed in a fume hood.

o Storage: The aldehyde is prone to autoxidation to the carboxylic acid. Store under inert
atmosphere (Argon/Nitrogen) at 4°C. If the liquid turns cloudy or develops white solids, it has
oxidized; purification via vacuum distillation is required before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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